Cas no 62263-03-0 (Thiazole, 2-azido-4-(4-nitrophenyl)-)

• Product name: Thiazole, 2-azido-4-(4-nitrophenyl)-
• CAS No: 62263-03-0
• MF: C₉H₅N₅O₂S
• MW: 247.233299016953
• CID: 451874
• PubChem ID: 23264309

Thiazole, 2-azido-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-azido-4-(4-nitrophenyl)-
• 2-azido-4-(4-nitrophenyl)-1,3-thiazole
• 62263-03-0
• DTXSID00631813

• Inchi： InChI=1S/C9H5N5O2S/c10-13-12-9-11-8(5-17-9)6-1-3-7(4-2-6)14(15)16/h1-5H
• InChI Key： UGYQMQUMKCSLTI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CSC(=N2)N=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.01655
• Monoisotopic Mass: 247.01639559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 101Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 104.79